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Compound of Interest

Compound Name: Ethylenediaminetetraacetate

Cat. No.: B8759487

Technical Support Center: EDTA Solution
Preparation

This guide provides troubleshooting advice and frequently asked questions for researchers,
scientists, and drug development professionals encountering issues with dissolving EDTA.

Troubleshooting Guide: Why Your EDTA Solution
Isn't Dissolving

If you are experiencing difficulty dissolving EDTA, consult the following flowchart and the
detailed explanations below to diagnose and resolve the issue.
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Caption: Troubleshooting flowchart for EDTA dissolution issues.
Frequently Asked Questions (FAQSs)
Q1: Why is my EDTA not dissolving in water?

Al: The most common reason for EDTA failing to dissolve is incorrect pH.[1][2][3] The free acid
form of EDTA is poorly soluble in water.[3][4][5][6] To achieve complete dissolution, especially
for commonly used concentrations like 0.5 M, the pH of the solution must be adjusted to
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approximately 8.0 with a base, typically sodium hydroxide (NaOH).[1][7][8][9] At this pH, the
carboxyl groups on the EDTA molecule become deprotonated, rendering the molecule
negatively charged and readily soluble in water.[3][10]

Q2: What is the correct pH for dissolving EDTA?

A2: The recommended pH for dissolving EDTA, particularly the disodium salt, is 8.0.[1][7][8][9]
The EDTA will begin to dissolve as the pH approaches 7.5 and will fully go into solution at pH
8.0.[2]

Q3: What form of EDTA should | use?

A3: For most molecular biology applications, Disodium EDTA dihydrate (C10H14N2Na20s-2H20)
is the most commonly used form.[1][9] While EDTA free acid is available, it requires a
significant amount of base to dissolve. The disodium salt is partially neutralized, making it
easier to dissolve once the pH is adjusted to 8.0.[11] Tetrasodium EDTA is more readily soluble
but will produce a more alkaline solution.

Q4: Can | heat the solution to help dissolve the EDTA?

A4: Gentle heating can be used to aid in the dissolution of EDTA, but it is not a substitute for
correct pH adjustment.[2] The primary factor for EDTA solubility is the pH of the solution.

Q5: How much NaOH should | add?

A5: The amount of NaOH required will depend on the starting form of EDTA, its concentration,
and the initial volume of water. For a 1-liter solution of 0.5 M Disodium EDTA, approximately 20
grams of NaOH pellets are needed to bring the pH to 8.0.[1][7][9] It is crucial to add the NaOH
gradually and monitor the pH with a calibrated pH meter to avoid overshooting the target pH.[7]

[8]

Experimental Protocol: Preparation of 0.5 M EDTA
Solution (pH 8.0)

This protocol outlines the steps to prepare a 1-liter stock solution of 0.5 M EDTA at pH 8.0.
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Materials
Molecular Weight ( Quantity for 1 L of
Component Molecular Formula .
g/mol) 0.5 M Solution
Disodium EDTA
_ CioH14N2Na20s-2H20  372.24 186.1¢g
dihydrate
Deionized Water ~800 mL initially, then
H20 18.02
(H20) gs.tollL
~20 g of pellets (or
Sodium Hydroxide equivalent from a
NaOH 40.00 .
(NaOH) stock solution) to
adjust pH to 8.0
Procedure

Initial Mixing: In a 2-liter beaker, add 186.1 g of Disodium EDTA dihydrate to 800 mL of
deionized water.[1][7][9]

Stirring: Place a magnetic stir bar in the beaker and put it on a magnetic stirrer. Stir the
mixture vigorously. The EDTA will not dissolve completely at this stage.[1][7]

pH Adjustment: While stirring, begin to slowly add NaOH pellets or a concentrated NaOH
solution.[8][9] Monitor the pH of the solution continuously using a pH meter.[8]

Dissolution: Continue to add NaOH until the pH of the solution reaches 8.0. As the pH
approaches 8.0, the EDTA will completely dissolve, and the solution will become clear.[1][2]

[7]

Final Volume Adjustment: Once the EDTA is fully dissolved and the pH is stable at 8.0,
transfer the solution to a 1-liter graduated cylinder. Add deionized water to bring the final
volume to 1 liter.[1][7][9]

Sterilization (Optional): If required for your application, the solution can be sterilized by
autoclaving.[1][8]

Storage: Store the 0.5 M EDTA solution at room temperature.[1][8]
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Step 1: Add 186.1g Disodium EDTA
to 800mL deionized water.

l

Step 2: Stir vigorously with a
magnetic stirrer.

:

Step 3: Slowly add NaOH and
monitor pH.

:

Step 4: Continue adding NaOH until
pH reaches 8.0 and EDTA dissolves.

Step 5: Adjust final volume to 1L
with deionized water.

(optional).

l

(Step 7: Store at room temperature)

(Step 6: Sterilize by autoclaving)

Click to download full resolution via product page

Caption: Workflow for preparing a 0.5 M EDTA solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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